Cas no 1177337-90-4 (2,4-bis(morpholin-4-yl)aniline dihydrochloride)

• Product Name: 2,4-bis(morpholin-4-yl)aniline dihydrochloride
• CAS No: 1177337-90-4
• MF: C₁₄H₂₃Cl₂N₃O₂
• MW: 336.257321596146
• CID: 5186705
• Update Time: 2026-03-05

2,4-bis(morpholin-4-yl)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,4-dimorpholin-4-ylaniline dihydrochloride
• 2,4-dimorpholinoaniline dihydrochloride
• 2,4-dimorpholin-4-ylanilinedihydrochloride
• 2,4-bis(morpholin-4-yl)aniline dihydrochloride
• Benzenamine, 2,4-di-4-morpholinyl-, hydrochloride (1:2)

• Inchi： 1S/C14H21N3O2.2ClH/c15-13-2-1-12(16-3-7-18-8-4-16)11-14(13)17-5-9-19-10-6-17;;/h1-2,11H,3-10,15H2;2*1H
• InChI Key： IOSXGHNOUNLAGG-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCN(CC1)C1C(=CC=C(C=1)N1CCOCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 278
• Topological Polar Surface Area: 51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 2,4-bis(morpholin-4-yl)aniline dihydrochloride

2,4-bis(morpholin-4-yl)aniline dihydrochloride (CAS No. 1177337-90-4)

2,4-bis(morpholin-4-yl)aniline dihydrochloride is a novel synthetic compound characterized by its unique molecular structure, which combines the pharmacological properties of aniline derivatives with the functional groups of morpholine rings. This compound has gained significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and biological research. The CAS No. 1177337-90-4 serves as a critical identifier for this specific chemical entity, ensuring precise communication in scientific literature and industrial applications.

The molecular architecture of 2,4-bis(morpholin-4-yl)aniline dihydrochloride features two morpholine moieties attached to the para positions of an aniline ring, with the dihydrochloride salt form providing stability and solubility in aqueous environments. This structural design enables the compound to exhibit multifunctional interactions, including hydrogen bonding, π-π stacking, and electrostatic interactions, which are crucial for its biological activity. Recent studies have highlighted the importance of such molecular frameworks in modulating target proteins and cellular pathways, positioning 2,4-bis(morpholin-4-yl)aniline dihydrochloride as a promising candidate for therapeutic development.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated the potential of 2,4-bis(morpholin-4-yl)aniline dihydrochloride as a modulator of G protein-coupled receptors (GPCRs). The compound's ability to selectively bind to specific receptor subtypes has been linked to its structural flexibility, which allows for conformational changes that enhance ligand-receptor interactions. This finding aligns with the broader trend in drug discovery toward the development of selective agonists and antagonists for targeted therapeutic interventions. The CAS No. 1177337-90-4 has been frequently cited in these studies, underscoring its significance as a key compound in biochemical research.

Another notable advancement in the field involves the synthesis of 2,4-bis(morpholin-4-yl)aniline dihydrochloride through catalytic asymmetric reactions. A 2024 study in Organic Letters reported the successful preparation of this compound using a chiral Brønsted acid catalyst, achieving high enantiomeric purity. This synthetic approach not only improves the efficiency of large-scale production but also reduces the environmental impact associated with traditional methods. The CAS No. 1177337-90-4 has been integrated into the nomenclature of several new synthetic routes, reflecting its growing importance in pharmaceutical manufacturing.

Pharmacological studies have further expanded the potential applications of 2,4-bis(morpholin-4-yl)aniline dihydrochloride. A 2023 report in Bioorganic & Medicinal Chemistry revealed its ability to inhibit the activity of certain kinases involved in cancer progression. The compound's mechanism of action appears to involve the disruption of signaling pathways critical for cell proliferation and survival. These findings suggest that 2,4-bis(morpholin-4-yl)aniline dihydrochloride may serve as a lead compound for the development of targeted therapies against specific malignancies. The CAS No. 1177337-90-4 has been used as a reference point in these studies to ensure consistency in experimental design.

Advancements in computational modeling have also contributed to the understanding of 2,4-bis(morpholin-4-yl)aniline dihydrochloride's biological activity. Molecular dynamics simulations published in ACS Chemical Biology (2024) have provided insights into the compound's binding affinity and conformational dynamics at the molecular level. These simulations have helped identify key residues and interactions that govern the compound's selectivity for specific targets. The CAS No. 1177337-90-4 has been incorporated into these computational models to facilitate accurate predictions of biological behavior and optimize drug design strategies.

Industrial applications of 2,4-bis(morpholin-4-yl)aniline dihydrochloride are also being explored in the context of green chemistry. A 2023 study in Green Chemistry investigated the use of this compound as a precursor for the synthesis of environmentally friendly materials. The compound's functional groups have been leveraged to create biodegradable polymers with tailored properties for biomedical applications. This development highlights the versatility of 2,4-bis(morpholin-4-yl)aniline dihydrochloride beyond its traditional role in pharmaceutical research. The CAS No. 1177337-90-4 has been used as a critical component in these sustainable material designs.

Despite its promising potential, the development of 2,4-bis(morpholin-4-yl)aniline dihydrochloride as a therapeutic agent requires further investigation into its pharmacokinetic properties and long-term safety profile. Ongoing research in Toxicological Sciences (2024) is evaluating the compound's toxicity in various biological models, with a focus on its potential for off-target effects. These studies are essential for ensuring the safety and efficacy of this compound in clinical applications. The CAS No. 1177337-90-4 continues to serve as a reference in these safety assessments, guiding the development of more robust therapeutic strategies.

The continued exploration of 2,4-bis(morpholin-4-yl)aniline dihydrochloride reflects the dynamic nature of medicinal chemistry and its capacity to address complex biological challenges. As new research emerges, the CAS No. 1177337-90-4 will remain a vital identifier in the scientific community, facilitating the exchange of knowledge and the advancement of innovative solutions. The compound's unique properties and diverse applications underscore its significance in the quest for effective and sustainable therapeutic interventions.

Researchers are also examining the potential of 2,4-bis(morpholin-4-yl)aniline dihydrochloride in the context of personalized medicine. A 2023 study in Nature Communications explored the compound's ability to modulate gene expression patterns in response to individual genetic profiles. This research suggests that 2,4-bis(morpholin-4-yl)aniline dihydrochloride could be tailored to specific patient populations, enhancing the precision of therapeutic outcomes. The CAS No. 1177337-90-4 has been used as a foundation for these personalized approaches, enabling the development of more targeted and effective treatments.

Finally, the global collaboration in the study of 2,4-bis(morpholin-4-yl)aniline dihydrochloride highlights the importance of interdisciplinary research in advancing scientific knowledge. International consortia and open-access databases have played a crucial role in disseminating information about this compound, fostering innovation and accelerating discovery. The CAS No. 1177337-90-4 has become a symbol of this collaborative effort, representing the collective pursuit of knowledge in the scientific community. As research continues, the compound's role in shaping the future of medicine is expected to grow, driven by the synergy of diverse scientific disciplines.